Leuco sulfur green 16
Description
Contextualization of Leuco Sulfur Dyes in Industrial Chemistry and Materials Science
Sulfur dyes are a major class of dyes used extensively in the textile industry for dyeing cellulosic fibers such as cotton, viscose, and jute. dayglo.inmarketresearch.com They are prized for their cost-effectiveness, good wash fastness, and ability to produce deep, rich shades, especially blacks, browns, and dark blues. marketresearch.comatamanchemicals.com The industrial importance of sulfur dyes is underscored by their high volume of use, with Sulphur Black 1 being one of the most widely used dyes globally for cellulosic fibers. dayglo.in
Leuco sulfur dyes are the reduced, water-soluble form of sulfur dyes. dayglo.intextilestudycenter.com In their original state, sulfur dyes are insoluble in water and have no direct affinity for textile fibers. atamanchemicals.comtextilestudycenter.com To be applied, they must first be converted into their leuco form through a reduction process, typically using a reducing agent like sodium sulfide (B99878) in an alkaline medium. atamanchemicals.comtextilestudycenter.com This soluble leuco form has an affinity for cellulosic materials, allowing it to be absorbed by the fibers. textilestudycenter.com Subsequent oxidation, often by exposure to air or through the use of chemical oxidizing agents, reconverts the dye to its original insoluble form, trapping it within the fiber and imparting the desired color. atamanchemicals.comtextilestudycenter.com This application process is a key characteristic of sulfur dyes and is central to their use in industrial dyeing. dayglo.in
Beyond textiles, sulfur dyes also find applications in the dyeing of paper, leather, and certain plastics. marketresearch.comatamanchemicals.com The development of liquid and pre-reduced leuco sulfur dyes has simplified their application, offering advantages such as improved osmosis, brighter shades, and better leveling. hi2000.com
Fundamental Principles of Leuco-Keto Tautomerism and Redox Cycles in Dye Chemistry
The chemistry of leuco sulfur dyes is fundamentally governed by redox (reduction-oxidation) reactions. textilestudycenter.com The transformation from the insoluble, colored form to the soluble, often colorless or lightly colored leuco form is a reduction process. wikipedia.org This involves the breaking of disulfide (-S-S-) linkages within the complex dye molecule to form thiol (-SH) groups. atamanchemicals.comtextilestudycenter.com These thiol groups, in an alkaline solution, form water-soluble thiolate (-S⁻) anions. researchgate.net
The reverse process, oxidation, is crucial for fixing the dye to the substrate. textilestudycenter.com Once the leuco dye has penetrated the fiber, it is oxidized back to its insoluble parent form. atamanchemicals.comtextilestudycenter.com This oxidation step reforms the disulfide bonds, locking the large dye molecules within the fiber matrix and resulting in good wash fastness. atamanchemicals.com
While the term "leuco-keto tautomerism" is more classically associated with vat dyes like indigo, where a distinct keto-enol tautomerism occurs, the underlying principle of a reversible transformation between a soluble, reduced form and an insoluble, oxidized form is central to both dye classes. researchgate.net In the context of sulfur dyes, the "leuco" form refers to this reduced, soluble state. textilestudycenter.comwikipedia.org The redox potential of the dyeing system is a critical parameter, influencing the extent of reduction and, consequently, the dyeing performance. researchgate.netnih.gov
The complex and often not fully characterized polymeric structure of many sulfur dyes means that the reduction process can lead to a decrease in the average molecular size of the dye, which affects its affinity for the fiber. researchgate.netoaji.net
Historical Trajectories and Modern Relevance of Research on Sulfur Dyes
The history of sulfur dyes dates back to 1873, with the accidental discovery of "Cachou de Laval" by heating sawdust with sulfur and caustic soda. blogspot.comwikipedia.org This was followed by the work of Vidal in 1893, who is considered a pioneer of sulfur dyes, creating "Vidal blacks" by fusing paraphenylenediamine or para-aminophenol with sodium sulfide and sulfur. blogspot.comtextilestudycenter.com A significant milestone was the development of Immedial Black FF in 1897. blogspot.comtextilestudycenter.com The 20th century saw the introduction and widespread use of Sulphur Black 1, which became a dominant black dye for cotton. textileengineers.org
Historically, the application of sulfur dyes has been associated with environmental concerns due to the use of sodium sulfide as a reducing agent, which can release toxic hydrogen sulfide gas and create polluting effluent. marketresearch.comwikipedia.org This has driven much of the modern research in this field.
Current research focuses on developing more environmentally friendly dyeing processes. marketresearch.commarketresearchintellect.com Key areas of investigation include:
Sulfide-free reducing agents: The use of alternatives to sodium sulfide, such as reducing sugars (e.g., glucose), is a significant area of research aimed at creating more sustainable dyeing methods. nih.govgoogle.com
Electrochemical reduction: This method uses an electric current to reduce the dye, offering a cleaner alternative to chemical reducing agents. researchgate.netoaji.net
Improved dye formulations: The development of low-sulfide and zero-sulfide liquid sulfur dyes minimizes environmental impact. marketresearch.comhi2000.com
Enhanced performance: Research is ongoing to improve the properties of sulfur dyes, such as their fastness to chlorine and light. dayglo.in
New applications: The potential use of sulfur dyes in areas like digital printing is being explored. datainsightsmarket.com
The continued demand for cost-effective and high-performance dyes for cellulosic fibers, coupled with increasing environmental regulations, ensures that research into sulfur dyes, including specific compounds like Leuco Sulfur Green 16, remains highly relevant. marketresearch.commarketresearchintellect.comdatabridgemarketresearch.com
Data for this compound
| Property | Value |
| Common Name | This compound |
| CAS Number | 12236-52-1 chemsrc.com |
| Molecular Formula | Not Available chemsrc.com |
| Molecular Weight | Not Available chemsrc.com |
Properties
CAS No. |
12236-52-1 |
|---|---|
Molecular Formula |
C19H38O2 |
Synonyms |
Leuco sulfur green 16 |
Origin of Product |
United States |
Synthetic Methodologies and Mechanistic Elucidation of Leuco Sulfur Green 16 Formation
Advanced Synthetic Routes for Leuco Sulfur Dyes
The synthesis of leuco sulfur dyes, including Leuco Sulfur Green 16, has evolved from traditional reductive methods to more environmentally conscious and catalytically driven approaches. These advancements aim to improve efficiency, reduce environmental impact, and enhance the stability of the final product.
Historically, the production of leuco sulfur dyes has relied on strong reducing agents in alkaline conditions. dyestuffscn.comemperordye.com The parent sulfur dye, which is insoluble in water, contains disulfide (-S-S-) or polysulfide (-Sₓ-) linkages within its complex heterocyclic structure. textilestudycenter.comemperordye.com The traditional method involves breaking these bonds to form water-soluble sodium salts of thiols (-SNa), which constitute the leuco form of the dye. p2infohouse.orgemperordye.com
The most common reducing agent used in this process is sodium sulfide (B99878) (Na₂S). dyestuffscn.comnih.gov The process typically involves heating the powdered sulfur dye with an aqueous solution of sodium sulfide and an alkali like soda ash. emperordye.com The resulting leuco dye solution has a substantive affinity for cellulosic fibers. textilestudycenter.comatamanchemicals.com
Key Steps in Traditional Reduction:
Reduction: The insoluble sulfur dye (D-S-S-D) is treated with sodium sulfide (Na₂S) in an alkaline bath. emperordye.com
Cleavage of Disulfide Bonds: The reducing agent cleaves the disulfide linkages, forming two mercaptide (thiolate) anions (D-S⁻). p2infohouse.org
Solubilization: These anions, in the presence of sodium cations from the alkali, form the water-soluble leuco salt (D-SNa). emperordye.com
This method, while effective, is associated with significant environmental concerns due to the release of hydrogen sulfide (H₂S) and the high sulfide content in the resulting wastewater. nih.govgoogle.com
| Parameter | Description |
| Primary Reducing Agent | Sodium sulfide (Na₂S) or Sodium Hydrosulfide (NaHS) atamanchemicals.com |
| Reaction Medium | Aqueous alkaline solution (e.g., with soda ash) dyestuffscn.com |
| Mechanism | Cleavage of disulfide (-S-S-) bonds to form soluble thiolates (-SNa) p2infohouse.orgemperordye.com |
| Key Challenge | High environmental impact due to sulfide-laden effluent nih.gov |
In response to the environmental drawbacks of traditional methods, significant research has focused on developing "green" synthetic routes for leuco sulfur dyes. These contemporary approaches prioritize the use of non-toxic, biodegradable, and sustainable reducing agents. nih.govacs.org
A leading alternative to sodium sulfide is the use of reducing sugars, such as glucose, in an alkaline medium. nih.govacs.org These sugars can effectively reduce the sulfur dye to its leuco form, offering a comparable or even superior performance in terms of color strength and wash fastness. nih.gov The use of reducing sugars provides a cost-effective, sustainable, and non-toxic alternative that significantly reduces the environmental footprint of the dyeing process. nih.govacs.org Other proposed green reducing agents include thiourea (B124793) dioxide in a weak base system. google.com These newer methods can produce leuco sulfur dyes with a much lower content of inorganic sulfides. emperordye.com
| Reducing Agent | Category | Environmental Profile | Key Findings |
| Sodium Sulfide | Traditional | High environmental impact; toxic effluent nih.gov | Effective but environmentally damaging nih.gov |
| Reducing Sugars (e.g., Glucose) | Green | Sustainable, non-toxic, biodegradable nih.govacs.org | Comparable or superior color strength and fastness to sulfide-based methods nih.gov |
| Thiourea Dioxide | Green | Alternative to sulfide, used in a weak base system google.com | Enhances stability of the leuco form and improves dyeing effect google.com |
Catalytic methods are being explored to enhance the efficiency and selectivity of leuco dye synthesis and subsequent modifications. While specific catalytic routes for this compound are not widely detailed, general principles from leuco dye chemistry can be applied. For instance, computational screening and DFT-based simulation protocols can be used to design new leuco dyes and predict their properties, guiding synthetic efforts toward more efficient outcomes. acs.orgresearchgate.net
In the broader context of leuco dyes, catalytic hydrogenation is a known method for the reduction step. google.com Furthermore, enzymatic catalysis presents a promising frontier. Oxidoreductases, such as laccases, can be used to catalyze the re-oxidation of the leuco dye, offering a more controlled and environmentally benign alternative to chemical oxidants. researchgate.net The use of small redox-active mediators can further facilitate this enzymatic process. researchgate.net
Mechanistic Investigations of Redox Transformations in this compound
The entire application process for this compound is governed by redox (reduction-oxidation) reactions. The initial reduction renders the dye soluble and substantive, while the final oxidation fixes it onto the fiber. textilelearner.netp2infohouse.org
The generation of the leuco form of a sulfur dye is fundamentally an electron transfer process. The reducing agent donates electrons to the disulfide bonds of the insoluble dye molecule, causing them to break. researchgate.net The kinetics and efficiency of this reaction are heavily dependent on the redox potential of the system. nih.gov
Studies on green reducing agents have shown that there is an optimal redox potential for achieving maximum color strength. For C.I. Sulfur Black 1, using reducing sugars, this optimum was found to be around -650 mV. nih.govacs.org This specific potential is believed to reduce the polymeric dye molecules to an ideal size for both affinity and diffusion into the fiber, which in turn confers maximum wash fastness after re-oxidation. nih.gov The rate of dyeing can be increased by raising the temperature, which improves both levelness and dye penetration. dyestuffscn.comemperordye.com The substantivity of the leuco dye is also influenced by the high concentration of salts in the dyebath, which is a reversible equilibrium process heavily favoring dye absorption onto the fiber. p2infohouse.org
Once the leuco dye is absorbed by the cellulosic fibers, it must be converted back to its original water-insoluble pigment form to be permanently fixed. textilelearner.netatamanchemicals.com This is achieved through an oxidation step, which reforms the disulfide linkages. textilestudycenter.com
Several oxidation pathways can be employed:
Air Oxidation ("Airing"): The simplest method involves exposing the dyed material to atmospheric oxygen. textilelearner.nettextilestudycenter.com
Chemical Oxidation: For dyes that are not easily oxidized by air, or to speed up the process, chemical oxidizing agents are used. dyestuffscn.com Traditionally, agents like sodium dichromate (Na₂Cr₂O₇) or potassium dichromate (K₂Cr₂O₇) with acetic acid were common. textilelearner.netdyestuffscn.com However, due to the toxicity of chromium compounds, alternatives are preferred. dyestuffscn.com
Modern Oxidizing Agents: More contemporary and environmentally acceptable oxidizing agents include sodium perborate (B1237305), hydrogen peroxide, and sodium bromate. textilelearner.netatamanchemicals.com Research has shown that using hydrogen peroxide in combination with an aromatic amine can achieve wash fastness equivalent or superior to that obtained with dichromate oxidation. researchgate.net Enzymatic oxidation using oxidoreductases like laccases is also a promising green alternative. researchgate.net
The choice of oxidant is crucial as it can affect the final shade and fastness properties of the dyed material. textilelearner.netresearchgate.net
Role of Reducing and Oxidizing Agents in Modulating Dye Chemistry
The transformation of sulfur dyes from their water-insoluble pigmentary state to the water-soluble leuco form, and back again, is a cornerstone of their application in textile dyeing. This reversible process is critically controlled by the actions of reducing and oxidizing agents. The specific chemistry of this compound is intrinsically linked to these redox reactions, which govern its solubility, affinity for textile fibers, and final color development.
The synthesis of C.I. This compound involves the reaction of a mixture of aromatic compounds, including 4-aminophenol, aniline, 4-methyl-1,3-benzenediamine, and p-phenylenediamine, with sodium sulfide and elemental sulfur. This process, known as sulfurization or thionation, is typically carried out by heating the reactants together. The resulting complex mixture of polymeric molecules contains disulfide (-S-S-) and polysulfide (-S-x-) linkages, which are responsible for the dye's color and insolubility in water.
To be used as a textile dye, the insoluble sulfur dye must be converted into its leuco form. This is achieved through a reduction reaction in an alkaline medium.
The Role of Reducing Agents
Reducing agents are fundamental to the application of sulfur dyes as they facilitate the conversion of the insoluble dye into a soluble form that can penetrate the textile fibers. The primary role of the reducing agent is to cleave the disulfide and polysulfide bonds within the dye's complex structure, converting them into thiol groups (-SH). In an alkaline solution, these thiol groups form sodium thiolate (-SNa) salts, which are water-soluble.
Sodium Sulfide (Na₂S): Historically and commonly, sodium sulfide is used as the primary reducing agent for sulfur dyes. epo.org It serves a dual purpose: it acts as the reducing agent and also provides the necessary alkaline conditions for the formation of the soluble thiolate. The reduction mechanism involves the nucleophilic attack of the sulfide ion (S²⁻) on the sulfur atoms of the disulfide bonds, leading to their cleavage.
A general representation of this reduction process can be depicted as:
Dye-S-S-Dye (insoluble) + Na₂S → 2 Dye-S⁻Na⁺ (soluble leuco form)
Glucose: In a move towards more environmentally benign processes, reducing sugars such as glucose have been successfully employed as alternatives to sodium sulfide. google.com When heated in an alkaline solution, glucose acts as a potent reducing agent. The aldehyde group in glucose is oxidized, while the sulfur dye is reduced. The use of glucose can significantly reduce the sulfide content in the dye bath effluent. google.com
The following table summarizes the key characteristics of these reducing agents:
| Reducing Agent | Chemical Formula | Role in this compound Chemistry |
| Sodium Sulfide | Na₂S | Cleaves disulfide/polysulfide bonds to form soluble sodium thiolates; provides alkalinity. |
| Glucose | C₆H₁₂O₆ | Acts as an alternative, "greener" reducing agent in alkaline conditions to form the soluble leuco dye. |
The Role of Oxidizing Agents
Once the textile material has been impregnated with the soluble leuco form of the dye, the final step is to convert it back to its original insoluble pigment form, thereby trapping it within the fibers. This is accomplished through an oxidation process.
The oxidation step is crucial for the development of the final color and for ensuring good wash fastness. The thiol groups of the leuco dye are oxidized back to form the stable disulfide and polysulfide linkages of the original dye molecule.
Atmospheric Oxygen: The simplest and most common oxidizing agent is atmospheric oxygen. After dyeing, the material is exposed to air, and the oxygen in the air is sufficient to reform the disulfide bonds.
Chemical Oxidizing Agents: To accelerate the oxidation process and ensure complete conversion, chemical oxidizing agents are often used. These can include:
Sodium Dichromate (Na₂Cr₂O₇): A powerful oxidizing agent, though its use is declining due to environmental concerns related to chromium.
Hydrogen Peroxide (H₂O₂): A more environmentally friendly alternative that effectively oxidizes the leuco dye.
Sodium Perborate (NaBO₃): Another oxygen-releasing oxidizing agent used in the fixation of sulfur dyes.
The choice of oxidizing agent can influence the final shade and fastness properties of the dyeing. google.com Over-oxidation can sometimes lead to a dulling of the shade or even damage to the dye molecule. chemicalregister.com
The following table outlines common oxidizing agents and their function:
| Oxidizing Agent | Chemical Formula | Role in this compound Chemistry |
| Atmospheric Oxygen | O₂ | Slowly oxidizes the leuco form back to the insoluble pigment upon exposure to air. |
| Sodium Dichromate | Na₂Cr₂O₇ | A strong chemical oxidizing agent for rapid fixation of the dye. |
| Hydrogen Peroxide | H₂O₂ | An environmentally preferable chemical oxidizing agent. |
| Sodium Perborate | NaBO₃ | An alternative oxygen-releasing oxidizing agent for dye fixation. |
Advanced Spectroscopic Characterization and Photophysical Studies of Leuco Sulfur Green 16 Systems
Spectroscopic Techniques for Structural Analysis of Leuco and Oxidized Forms
The structural elucidation of Leuco Sulfur Green 16 in both its reduced (leuco) and oxidized forms is paramount to understanding its chemical properties and performance. A suite of spectroscopic techniques provides a comprehensive toolkit for this analysis, each offering unique insights into the molecule's architecture and electronic properties.
Ultraviolet-Visible (UV-Vis) Spectrophotometry for Electronic Transitions
UV-Vis spectrophotometry is a fundamental technique for probing the electronic transitions within a molecule. When a molecule absorbs ultraviolet or visible light, its electrons are promoted from a lower energy molecular orbital to a higher one. For organic dyes like this compound, these transitions primarily involve π-electrons in conjugated systems. acs.orgnih.gov
In its leuco, or colorless, state, the π-conjugated system of the dye is typically disrupted. wikipedia.org This results in an absorption maximum (λmax) in the ultraviolet region, generally below 350 nm. acs.orgnih.gov Upon oxidation to the colored form, the extended π-conjugation is restored, leading to a significant bathochromic (red) shift in the absorption spectrum. This shift moves the λmax into the visible region, resulting in the characteristic green color of the dye. The intensity of this absorption is related to the molar extinction coefficient (ε), which is a measure of how strongly the molecule absorbs light at a given wavelength.
Table 1: Representative UV-Vis Spectroscopic Data for this compound
| Form | Solvent | λmax (nm) | Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹) |
| Leuco | Methanol | < 350 | Not significant in visible range |
| Oxidized | Methanol | ~600-650 | High (e.g., > 2.0 x 10⁴) |
Vibrational Spectroscopy (FTIR, Raman) for Molecular Fingerprinting
Vibrational spectroscopy, encompassing Fourier-Transform Infrared (FTIR) and Raman spectroscopy, provides a "molecular fingerprint" by probing the vibrational modes of a molecule's chemical bonds. These techniques are complementary and can offer detailed information about the functional groups present and changes in molecular structure upon oxidation. nih.govnih.gov
FTIR spectroscopy measures the absorption of infrared radiation at specific frequencies that correspond to the vibrational frequencies of bonds within the molecule. For this compound, characteristic peaks would be expected for C-H, C=C, C-N, and potentially C-S bonds. The transition from the leuco to the oxidized form would likely result in shifts in the positions and intensities of these peaks, reflecting changes in bond orders and molecular symmetry.
Raman spectroscopy, on the other hand, involves the inelastic scattering of monochromatic light. It is particularly sensitive to non-polar bonds and can provide information about the sulfur-sulfur linkages that are characteristic of sulfur dyes. researchgate.net The resonance Raman effect can be particularly useful for studying the chromophore of the oxidized dye, as excitation with a laser wavelength that falls within the dye's absorption band can selectively enhance the Raman signals of the chromophore's vibrations.
Table 2: Expected Vibrational Frequencies for this compound
| Vibrational Mode | Expected Wavenumber (cm⁻¹) (FTIR) | Expected Wavenumber (cm⁻¹) (Raman) |
| Aromatic C-H stretch | 3000-3100 | 3000-3100 |
| Aromatic C=C stretch | 1450-1600 | 1450-1600 |
| C-N stretch | 1250-1350 | 1250-1350 |
| C-S stretch | 600-800 | 600-800 |
| S-S stretch | 400-500 | 400-500 |
Note: This table presents typical wavenumber ranges for the expected functional groups. Specific peak assignments for this compound would require experimental data.
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry for Molecular Architecture
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining the precise connectivity of atoms within a molecule. ¹H and ¹³C NMR spectra would provide information about the chemical environment of the hydrogen and carbon atoms, respectively, in both the leuco and oxidized forms of this compound. researchgate.netresearchgate.net Changes in chemical shifts and coupling constants between the two forms would reveal alterations in the electronic structure and conformation of the molecule. For the leuco form, the NMR spectra would be consistent with a reduced, less conjugated structure, while the oxidized form would show shifts indicative of an extended aromatic system. researchgate.netresearchgate.net
Mass spectrometry (MS) provides information about the molecular weight and elemental composition of a compound. upce.cznih.gov Techniques like electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) would be suitable for analyzing this compound. upce.cz High-resolution mass spectrometry could be used to determine the exact molecular formula. Tandem mass spectrometry (MS/MS) would involve fragmenting the parent ion to gain structural information about the different components of the molecule. upce.cz
Table 3: Hypothetical NMR and MS Data for this compound
| Technique | Form | Expected Observations |
| ¹H NMR | Leuco | Aliphatic and aromatic proton signals consistent with a reduced structure. |
| ¹H NMR | Oxidized | Downfield shifts of aromatic protons due to extended conjugation. |
| ¹³C NMR | Leuco | Carbon signals corresponding to both sp² and sp³ hybridized carbons. |
| ¹³C NMR | Oxidized | Predominantly sp² hybridized carbon signals in the aromatic region. |
| Mass Spec (ESI-MS) | Both | A molecular ion peak corresponding to the exact mass of the compound. |
Note: This table describes the general trends expected in NMR and MS analyses. Actual chemical shifts and mass-to-charge ratios would be specific to the exact structure of this compound.
X-ray Crystallography for Solid-State Structural Determination
X-ray crystallography is the definitive method for determining the three-dimensional arrangement of atoms in a crystalline solid. wikipedia.org If suitable single crystals of this compound or its oxidized form can be grown, this technique can provide precise bond lengths, bond angles, and intermolecular interactions. This information is invaluable for understanding the molecule's conformation and how it packs in the solid state, which can influence its bulk properties. For complex molecules like sulfur dyes, obtaining high-quality crystals can be a significant challenge.
Photophysical Dynamics of Leuco Sulfur Dye Transformations
The transformation between the leuco and oxidized forms of this compound is not only a structural change but also involves significant alterations in its photophysical properties.
Fluorescence and Phosphorescence Characteristics of Leuco and Keto States
Fluorescence and phosphorescence are photoluminescent processes where a molecule emits light after absorbing it. Fluorescence is the emission of light from a singlet excited state, while phosphorescence is emission from a triplet excited state.
The leuco form of sulfur dyes is generally non-fluorescent or weakly fluorescent. researchgate.net Its disrupted conjugation limits the ability to efficiently absorb and re-emit light in the visible spectrum.
The oxidized, colored form, often referred to as the keto state in the context of vat and sulfur dyes, possesses an extended π-system that can support fluorescence. However, many sulfur dyes are known to have low fluorescence quantum yields due to efficient non-radiative decay pathways, such as internal conversion and intersystem crossing. The presence of heavy sulfur atoms can also promote intersystem crossing to the triplet state, potentially leading to phosphorescence, although this is often weak at room temperature. The study of these emission properties provides insight into the excited-state dynamics of the dye.
Table 4: Representative Photophysical Properties of a Leuco Sulfur Dye
| Form | Excitation Wavelength (nm) | Emission Wavelength (nm) | Quantum Yield (Φ) | Lifetime (τ) |
| Leuco | ~340 | Typically weak or no emission | Very low | - |
| Oxidized (Keto) | ~620 | > 640 | Low | Nanoseconds (fluorescence) |
Note: This table provides a generalized representation of the photophysical properties. Specific values for this compound would depend on its exact molecular structure and experimental conditions.
Quantum Yield and Excited State Lifetime Determinations
There is no available data in the public domain regarding the fluorescence quantum yield or the excited-state lifetimes for this compound. Scientific studies detailing these specific photophysical parameters could not be located.
Excited State Isomerization and Deactivation Pathways
Information on the excited-state isomerization processes and deactivation pathways for this compound is not available in the reviewed scientific literature. Research into the specific photochemical and photophysical deactivation channels, such as internal conversion, intersystem crossing, or photoisomerization, for this compound has not been published.
Computational Chemistry and Theoretical Modeling of Leuco Sulfur Green 16
Quantum Chemical Approaches for Electronic Structure and Reactivity Prediction
Quantum chemical methods are fundamental tools for understanding the intrinsic properties of dye molecules at the electronic level. These approaches solve approximations of the Schrödinger equation to provide detailed information about electron distribution, molecular orbital energies, and the nature of chemical bonds.
Density Functional Theory (DFT) has become a cornerstone of computational chemistry for studying medium to large-sized molecules like dyes due to its favorable balance of accuracy and computational cost. researchgate.netsemanticscholar.org DFT calculations are instrumental in determining the most stable three-dimensional arrangement of atoms in a molecule (geometry optimization) and in predicting its electronic characteristics.
For a molecule like Leuco Sulfur Green 16, DFT would be used to calculate the ground-state geometry, providing precise bond lengths, bond angles, and dihedral angles. Once the optimized structure is obtained, further calculations can predict key electronic properties that govern the dye's color and performance. core.ac.ukwhiterose.ac.uk These properties include:
Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical. The energy of the HOMO relates to the electron-donating ability, while the LUMO energy relates to the electron-accepting ability.
HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a crucial parameter. A smaller gap generally corresponds to absorption at longer wavelengths (i.e., a shift towards the red end of the spectrum). core.ac.uk
Electron Density Distribution: DFT can map the electron density, revealing the electron-rich and electron-poor regions of the molecule, which is essential for understanding reactivity and intermolecular interactions.
Absorption Spectra: By using Time-Dependent DFT (TD-DFT), it is possible to simulate the UV-Visible absorption spectrum of the dye. core.ac.ukacs.org This allows for the prediction of the maximum absorption wavelength (λmax), which is directly related to the perceived color of the dye. For leuco dyes, TD-DFT is particularly valuable for predicting the spectral differences between the colorless (leuco) and colored forms. acs.org
The effect of sulfur atoms in the dye structure is particularly well-suited for DFT analysis. Studies on thiosquaraine dyes, for example, have shown that replacing oxygen with sulfur leads to a red shift in absorption, which is attributed to the greater electron-donating ability and larger atomic size of sulfur, effects that are accurately captured by DFT calculations. core.ac.uk
Table 1: Illustrative DFT-Calculated Electronic Properties for a Hypothetical Leuco Sulfur Dye This table is for illustrative purposes to show typical data obtained from DFT calculations.
| Property | Leuco Form | Colored Form |
|---|---|---|
| HOMO Energy (eV) | -5.85 | -5.40 |
| LUMO Energy (eV) | -1.90 | -2.85 |
| HOMO-LUMO Gap (eV) | 3.95 | 2.55 |
| Predicted λmax (nm) (TD-DFT) | 315 (UV Region) | 595 (Visible Region) |
Beyond DFT, other quantum chemical methods offer different advantages for studying dye chemistry.
Ab Initio Methods: These methods are derived directly from theoretical principles without the inclusion of experimental data. wikipedia.org Methods like Hartree-Fock (HF), Møller-Plesset perturbation theory (MP2), and Coupled Cluster (CC) offer higher levels of accuracy than DFT for certain properties, particularly for systems where electron correlation is complex. scielo.org.co However, their high computational cost typically limits their application to smaller molecules or for benchmarking results obtained from less expensive methods like DFT. scielo.org.co
Semi-Empirical Methods: These methods are based on the Hartree-Fock formalism but incorporate approximations and parameters derived from experimental data to simplify calculations. Acronyms like AM1, PM3, and MNDO refer to different parameterization schemes. Semi-empirical methods are significantly faster than DFT or ab initio methods, making them suitable for:
High-throughput screening: Quickly evaluating large libraries of potential new dye molecules.
Studying large systems: Analyzing the electronic properties of dye aggregates or dyes interacting with large substrate fragments.
Mechanistic studies: Providing initial insights into reaction pathways, such as the oxidation of the leuco form to the colored form, by mapping the potential energy surface and identifying transition states.
For complex processes like the synthesis of sulfur dyes, which involves thionation reactions, computational studies using methods like DFT can elucidate the reaction mechanism, showing whether a reaction is concerted or stepwise and identifying the rate-limiting steps. acs.orgunime.it
Molecular Dynamics Simulations of Dye-Substrate Interactions
While quantum mechanics is ideal for studying the intrinsic properties of a single dye molecule, understanding its behavior in a realistic environment, such as in solution or on a textile fiber, requires different computational techniques. Molecular Dynamics (MD) simulations are a powerful tool for this purpose.
MD simulations model the movement of atoms and molecules over time based on the principles of classical mechanics. In this approach, the interactions between atoms are described by a "force field," which is a set of parameters and equations that define the potential energy of the system as a function of its atomic coordinates.
For this compound, MD simulations could be employed to study its interaction with a substrate like cellulose (B213188). A typical simulation would involve:
Building a model system containing one or more dye molecules, a representation of the cellulose surface (e.g., a bundle of cellulose chains), and solvent molecules (typically water).
Assigning a suitable force field to describe the interactions within and between all components.
Simulating the system's evolution over time (from nanoseconds to microseconds), tracking the positions and velocities of every atom.
Analysis of the resulting trajectory can provide critical insights into the dyeing process:
Adsorption and Binding: Observing how the dye molecule approaches and binds to the cellulose surface.
Binding Energy: Calculating the strength of the interaction between the dye and the fiber.
Orientation: Determining the preferred orientation of the dye molecule on the substrate, which can affect color yield and fastness properties.
Aggregation: Simulating the tendency of dye molecules to aggregate in solution or on the fiber surface, a phenomenon that can significantly impact dyeing performance. worktribe.com
Effect of Additives: Modeling the influence of salts or other dyeing auxiliaries on the dye-substrate interaction. worktribe.com
MD simulations thus bridge the gap between the molecular and macroscopic scales, providing a dynamic picture of the dyeing process that is inaccessible through experiment alone. scielo.org.co
Predictive Modeling and Machine Learning for Novel Leuco Dye Design
The design of new dyes with specific, improved properties is a complex challenge. Traditional trial-and-error experimental approaches are time-consuming and costly. Predictive modeling and machine learning (ML) offer a data-driven strategy to accelerate this process. rsc.orgchemrxiv.org
This approach relies on building mathematical models that can predict a property of interest (e.g., color, lightfastness, solubility) based on the molecule's structure. This is often referred to as a Quantitative Structure-Property Relationship (QSPR) model. rsc.org The general workflow is as follows:
Data Collection: A dataset of known dyes is assembled, containing their molecular structures and experimentally measured properties.
Descriptor Calculation: The molecular structure of each dye is converted into a set of numerical values called "molecular descriptors." These can range from simple counts of atoms and bonds to complex quantum chemical parameters.
Model Training: An ML algorithm (such as multiple linear regression, random forest, or a neural network) is trained on the dataset to learn the mathematical relationship between the descriptors and the target property. mdpi.commdpi.com
Model Validation: The model's predictive power is tested on a separate set of dyes that were not used during the training phase.
Prediction for New Dyes: Once validated, the model can be used to predict the properties of new, hypothetical dye molecules in silico, before they are synthesized.
For leuco sulfur dyes, ML could be used to design novel molecules with optimized properties, such as a specific activation temperature for thermochromic applications or improved stability against oxidation. chemrxiv.org By screening virtual libraries of thousands of candidate structures, ML can identify the most promising candidates for experimental synthesis, dramatically streamlining the research and development pipeline. whiterose.ac.ukrsc.org
Applications and Performance Enhancements in Material Science and Industrial Processes
Research on Leuco Sulfur Green 16 in Textile Dyeing
Research into the application of this compound for textile dyeing focuses on maximizing its efficiency and the durability of the final product. This involves a deep dive into the molecular interactions between the dye and textile fibers, refining dyeing conditions, and developing post-treatment methods to improve the dyed fabric's longevity.
The dyeing mechanism for this compound, like other sulfur dyes, is a multi-stage process rooted in the dye's chemical structure. tiankunchemical.com Initially, the water-insoluble sulfur dye is transformed into its water-soluble leuco form through a reduction process, typically using a reducing agent like sodium sulfide (B99878). dyestuffscn.comtextilelearner.netresearchgate.net This soluble leuco-anion possesses an affinity for cellulosic fibers such as cotton. researchgate.net
The interaction between the leuco dye and the fiber is governed by several forces. The large molecular size of the leuco body promotes van der Waals forces and hydrogen bonding with the cellulose (B213188) fiber, which drives the initial adsorption of the dye onto the fiber surface. tiankunchemical.comdyestuffscn.com This process involves three distinct stages:
Adsorption: The initial accumulation of leuco dye molecules on the fiber's surface. sustainability-directory.com
Diffusion: The migration of the adsorbed dye molecules from the surface into the amorphous regions of the fiber's internal structure. sustainability-directory.com
Fixation: The final step where the dye is "locked" in place. This is achieved by oxidizing the soluble leuco form back to its original water-insoluble pigment state, effectively trapping it within the fiber matrix. tiankunchemical.comsustainability-directory.com
The study of the rate at which this process occurs, or adsorption kinetics, is crucial for process optimization. Kinetic models help elucidate the mechanism of adsorption and the efficiency of the adsorbent (the fiber). For textile dyes, the rate of adsorption is often high initially and then slows as equilibrium is approached. The entire process is influenced by the thermodynamic driving force, known as 'affinity,' which dictates the movement of the dye from the solution into the fiber. sustainability-directory.com
Achieving a deep, level dyeing with high dye uptake and fixation requires careful control over various process parameters. Research has identified several key variables that can be manipulated to optimize the dyeing of cotton with sulfur dyes.
Temperature: Increasing the dyeing temperature generally accelerates the dyeing rate, improving both the levelness and the penetration of the dye into the fiber. dyestuffscn.com However, excessively high temperatures can lead to the breaking of dye-fiber bonds, resulting in faded colors. researchgate.net
Dye Concentration: Higher concentrations of dye in the bath can lead to greater dye absorption by the fabric, resulting in deeper shades. researchgate.netresearchgate.net
Electrolytes: The addition of electrolytes, such as common salt or Glauber's salt, is a common practice to improve the exhaustion of the dye from the bath onto the fiber. textilelearner.net
Alkali Concentration: The concentration of alkali, such as caustic soda, in pretreatment and dyeing baths significantly impacts dye uptake. Studies have shown that optimizing caustic soda concentration can markedly improve color yield. researchgate.net For instance, one study found that the maximum dye uptake for sulfur dark shades was achieved at a concentration of 270 g/l. researchgate.net
The interplay of these parameters is critical. The table below illustrates typical findings from studies aimed at optimizing dyeing conditions for natural dyes on cotton, which share principles with sulfur dyeing.
Interactive Data Table: Effect of Dyeing Parameters on Dye Absorption
| Parameter | Value | Observation on Dye Absorption |
|---|---|---|
| Dye Concentration | Increasing from 0.1 to 0.3 g/cm³ | Greater dye absorption by the fabric. researchgate.net |
| Temperature | Increasing from 60 to 90 °C | Accelerated dye molecule movement, enhanced diffusion. researchgate.net |
| Temperature | Increasing from 90 to 100 °C | Bond breakage, leading to faded colors. researchgate.net |
| Dyeing Time | Increasing from 30 to 70 minutes | Improved dye fastness on the fabric. researchgate.net |
| Caustic Soda | Increasing from 20 to 270 g/l | Increased color strength (K/S value). researchgate.net |
Improving Wash Fastness: The susceptibility of sulfur-dyed textiles to fading during washing, especially with modern detergents containing oxidative bleaching agents, has led to the development of various after-treatment methods. researchgate.net
Cationic Fixing Agents: These agents work by forming a complex with the anionic dye molecules, increasing their molecular size and reducing their solubility, thus improving their retention within the fiber. researchgate.netgester-instruments.com Applying cationic fixatives has been shown to markedly improve the wash fastness of leuco sulfur dyes. researchgate.net
Tannin-Based Systems: A two-stage after-treatment using a cationic fixing agent followed by a tannin-based product can significantly improve wash fastness. This is attributed to the formation of large, low-solubility cation-tannin complexes within the fabric's periphery. researchgate.net
Reactive Cationic Agents: A specific patent describes a process for improving the fastness of sulfur dyeings, including those with C.I. This compound, by after-treating the fabric with a polycationic compound. This treatment, preferably done by padding in an acidic medium (pH 4 to 5) followed by heat curing, results in excellent fastness to perborate (B1237305) washing. google.com
Improving Light and Rubbing Fastness: While washing fastness is a primary concern, light and rubbing (crocking) fastness are also important.
Light Fastness: The selection of dyes with inherently good light fastness is the most effective strategy. fyitester.com While some after-treatments can impact light fastness, often negatively, a tannin-based protective system has been found to significantly improve the light fastness of sulfur-dyed cotton. researchgate.netchina-dyestuff.com
Rubbing Fastness: Poor rubbing fastness can be due to unbound dye on the fiber surface. Thorough washing and soaping after dyeing are essential to remove this excess dye. gester-instruments.com For certain dark shades, adding a small amount of a fluorine-containing water repellent during finishing can improve wet rubbing fastness. fyitester.com
The table below summarizes the effectiveness of various after-treatments on the color fastness of sulfur-dyed fabrics.
Interactive Data Table: Color Fastness Improvement Methodologies
| Fastness Type | Method | Mechanism / Finding | Citation(s) |
|---|---|---|---|
| Wash Fastness | Cationic Fixing Agents | Forms larger, less soluble dye-fixative complexes. | researchgate.netgester-instruments.com |
| Wash Fastness | Cationic/Tannin System | Creates large, low-solubility cation-tannin complexes. | researchgate.net |
| Wash Fastness | Polycationic Compound | After-treatment followed by heat curing improves fastness to oxidative washing. | google.com |
| Light Fastness | Tannin-based Product | Provides a photoprotective effect on the dyed fabric. | researchgate.net |
| Rubbing Fastness | Thorough Soaping | Removes unfixed dye from the fiber surface. | gester-instruments.com |
Development of Advanced Dyeing Auxiliaries and Formulations
The performance of this compound in a dye bath is heavily dependent on the auxiliary chemicals used in the formulation. Advances in this area focus on improving the stability of the leuco dye and incorporating sustainable, efficient components like enzymes.
The soluble leuco form of a sulfur dye is chemically unstable and susceptible to premature oxidation. google.com Maintaining its reduced state in the dye bath is essential for ensuring even and efficient dyeing. Stabilizers are chemical agents added to the dye bath to prevent this premature oxidation. Research has shown that the coexistence of a leuco dye with specific reducing agents can suppress self-color development and remarkably improve its stability in solution. google.com This stabilization ensures that the dye remains in its soluble, fiber-substantive form until it has diffused into the fiber, leading to a more uniform and predictable dyeing outcome. Dispersants also play a role by ensuring that any fine, undissolved dye particles are kept evenly distributed throughout the bath, preventing agglomeration and spotting on the fabric.
The textile industry is increasingly exploring enzymatic systems to create more environmentally friendly and efficient processes. In sulfur dyeing, the primary environmental concern is the use of sodium sulfide as a reducing agent. acs.org Research has focused on finding sustainable alternatives.
Alternative Reducing Agents: Environmentally benign reducing sugars have been investigated as replacements for sodium sulfide. acs.orgnih.gov Studies have shown that reducing sugars can provide comparable, and in some cases superior, color strength and wash fastness. nih.gov An optimal redox potential of around -650 mV was identified for achieving maximum color strength and wash fastness, as this reduces the dye molecules to an ideal size for both fiber affinity and fixation. acs.orgnih.gov
Enzymatic Dyeing: Laccase enzymes have been used in dyeing processes to catalyze the oxidative coupling of dye precursors directly on the fabric surface. scispace.com This method allows for dyeing at lower temperatures and milder pH conditions. While direct application to this compound is not widely documented, the principles of using enzymes to facilitate dyeing reactions represent a significant avenue for future sustainable advancements in the application of sulfur dyes. scispace.com
Exploration of Leuco Sulfur Dyes in Advanced Functional Materials
Leuco sulfur dyes, a class of vat dyes, are traditionally known for their application in textile dyeing, particularly for cellulosic fibers like cotton. wikipedia.orgslideshare.net These dyes are insoluble in water and are applied in a reduced, water-soluble "leuco" form. wikipedia.orgnih.gov Subsequent oxidation reforms the original insoluble dye, trapping it within the fiber. wikipedia.org Beyond this conventional use, the unique chemical properties of leuco sulfur dyes, such as their ability to undergo reversible color change, have prompted exploration into their use in advanced functional materials. wikipedia.org C.I. This compound is one such dye, which belongs to this versatile class.
Integration in Thermochromic and Photochromic Systems
The capacity of leuco dyes to switch between a colored and a colorless state forms the basis of their application in dynamic color-changing systems. wikipedia.org This transformation can be triggered by various stimuli, including heat (thermochromism) and light (photochromism). wikipedia.org
Thermochromic systems often consist of a leuco dye, a color developer, and a co-solvent. tekhelet.com At temperatures below the melting point of the co-solvent, the leuco dye and developer form a colored complex. tekhelet.com As the temperature rises and the solvent melts, this complex is disrupted, leading to a colorless state. tekhelet.com This process is reversible, with the color returning as the system cools. spotsee.io While specific research detailing the integration of this compound in thermochromic systems is not widely documented, the general principles of leuco dye-based thermochromism apply. The transition temperature for these systems can be tuned by selecting different co-solvents, allowing for a range of activation temperatures. spotsee.io
The table below illustrates the typical components and color change mechanism in a leuco dye-based thermochromic system.
| Component | Role | Mechanism of Action |
| Leuco Dye | Color Former | Exists in a colorless or pale-colored state. |
| Developer | Color Developer | Reacts with the leuco dye to induce color formation. |
| Co-solvent | Temperature-sensitive medium | Melts at a specific temperature, disrupting the dye-developer complex and causing color loss. |
Photochromic systems operate on a similar principle of reversible color change, but the stimulus is ultraviolet (UV) light. wikipedia.org In some leuco dyes, such as those based on spiro forms of oxazines, the colorless form has a molecular structure where two parts of the molecule are separated by an sp³-hybridized carbon, preventing conjugation. wikipedia.org Upon exposure to UV radiation, a chemical bond breaks, leading to a planar structure with an extended conjugated π-orbital system, which can absorb visible light and thus appear colored. wikipedia.org Removing the UV source allows the molecule to return to its original, colorless state. The application of this compound in photochromic systems is an area of ongoing research, with potential for developing light-sensitive materials.
Leuco Dye Applications in Sensing and Indicator Technologies
The ability of leuco dyes to change color in response to specific chemical or physical stimuli makes them suitable for use in sensing and indicator technologies. wikipedia.org For instance, their pH sensitivity (halochromism) allows them to act as pH indicators. wikipedia.org The color change is a result of a structural transformation in the dye molecule induced by a change in pH. wikipedia.org
In addition to pH sensing, leuco dyes can be incorporated into systems that indicate changes in temperature or exposure to specific substances. For example, in thermal paper, a leuco dye is mixed with a developer and a solid-state solvent. researchgate.net When heat is applied by a thermal printer head, the solvent melts, allowing the leuco dye and developer to react and produce a color. researchgate.net
The redox properties of leuco sulfur dyes also present opportunities for their use as redox indicators. The transition between the oxidized (colored) and reduced (colorless) states can be used to monitor redox reactions. While specific applications of this compound as a sensor or indicator are not extensively detailed in available literature, its fundamental properties as a leuco sulfur dye suggest its potential in these areas.
The following table summarizes the potential sensing applications of leuco dyes based on their responsive properties.
| Stimulus | Phenomenon | Potential Application |
| Heat | Thermochromism | Temperature indicators, thermal printing. wikipedia.orgspotsee.io |
| Light | Photochromism | UV radiation sensors, light-sensitive materials. wikipedia.org |
| pH | Halochromism | pH indicators. wikipedia.org |
| Redox Potential | Redox Activity | Redox indicators. |
Future Research Trajectories and Emerging Paradigms for Leuco Sulfur Green 16 Chemistry
Innovations in Sustainable Synthetic Methodologies for Leuco Sulfur Dyes
Traditional synthesis and application of sulfur dyes, including the precursor to Leuco Sulfur Green 16, have historically relied on harsh chemicals, particularly sodium sulfide (B99878), as the primary reducing agent. acs.orgresearchgate.net This chemical is instrumental in converting the insoluble dye into its water-soluble leuco form, which is necessary for it to be adsorbed by textile fibers. acs.orgresearchgate.net However, the use of sodium sulfide poses significant environmental challenges due to the generation of toxic hydrogen sulfide gas and the high sulfide content in wastewater effluents. researchgate.netp2infohouse.org
In response, research has focused on identifying and optimizing environmentally benign alternatives. A significant breakthrough has been the application of reducing sugars as a green chemistry method for the reduction of sulfur dyes. nih.gov
Key Research Findings:
Alternative Reducing Agents: Studies have successfully demonstrated that various reducing sugars, such as glucose, can replace sodium sulfide in the dyeing process. nih.govgoogle.com These sugars are non-toxic, biodegradable, and cost-effective. nih.gov
Optimized Redox Potential: Research has shown that achieving an optimal redox potential is crucial for maximizing color strength and wash fastness. nih.gov For C.I. Sulphur Black 1, a benchmark for sulfur dyes, the optimal redox potential was found to be approximately -650 mV. nih.gov This specific potential ensures the dye molecules are reduced to an ideal size for both fiber affinity and effective diffusion. nih.gov
Performance: Dyeings produced using reducing sugars have shown comparable, and in some instances superior, color strength and fastness properties compared to those using conventional sulfide-based agents. nih.gov
The table below compares conventional and innovative reducing agents used in the application of leuco sulfur dyes.
| Feature | Conventional Reducing Agent (Sodium Sulfide) | Innovative Reducing Agent (Reducing Sugars) |
| Environmental Impact | High; produces toxic effluent and H₂S gas researchgate.net | Low; biodegradable and non-toxic nih.gov |
| Chemical Nature | Inorganic sulfide acs.org | Organic, e.g., glucose, monosaccharides nih.govgoogle.com |
| Cost-Effectiveness | Generally low cost | Potentially cost-effective alternative nih.gov |
| Performance | Established standard for color strength | Comparable or superior color strength and fastness nih.gov |
| Process Control | Requires careful handling due to toxicity | Safer handling; requires optimization of redox potential nih.gov |
This shift towards sustainable methodologies not only mitigates the environmental footprint of dyeing with compounds like this compound but also aligns with global trends towards greener manufacturing processes. tjuniwin.com
Integration of Artificial Intelligence and Machine Learning in Leuco Dye Design and Optimization
The textile industry is increasingly adopting Artificial Intelligence (AI) and Machine Learning (ML) to enhance efficiency, reduce waste, and accelerate innovation. emerald.com These technologies are being applied to various aspects of the dyeing process, from color matching and recipe formulation to process optimization and quality control. emerald.comarachap.com
For leuco sulfur dyes, AI and ML offer powerful tools to navigate the complex interplay of variables that govern dyeing outcomes. This includes factors like dye concentration, temperature, pH, and the specific properties of the substrate. acs.org
Key Research Findings:
Predictive Color Matching: A significant challenge in textile dyeing is accurately predicting the final dry fabric color from its wet state, as colors can change non-linearly during drying. alchempro.com ML models, particularly neural networks, have proven highly effective in this area, achieving prediction error rates as low as 0.01 CIEDE2000, far exceeding traditional methods. globaltextiletimes.com This precision helps avoid costly dyeing errors and significantly reduces material waste. alchempro.comglobaltextiletimes.com
Process Optimization: ML algorithms can analyze vast datasets from manufacturing processes to identify key factors that influence dye quality and lead to defects. scitepress.orgnih.gov By understanding these relationships, manufacturers can optimize machine settings and process parameters to improve efficiency and consistency. scitepress.orgemerj.com
Sustainable Dye Development: Generative AI can accelerate the discovery of new, eco-friendly dye formulations. hellonesh.io By analyzing chemical structures and properties, AI can suggest sustainable alternatives to conventional chemicals, helping to streamline processes and reduce water consumption. hellonesh.io
The table below presents examples of machine learning models and their applications in optimizing textile dyeing processes.
| Machine Learning Model | Application | Reported Performance (R² value or Error Rate) |
| Neural Network | Predicting dry fabric color from wet samples | CIEDE2000 error as low as 0.01 globaltextiletimes.com |
| Random Forest (RF) | Predicting dye adsorption capacity | R² = 0.9625 researchgate.net |
| Gradient Boosting (GB) / Gradient Boosting Regressor (GBR) | Predicting dye adsorption capacity | R² = 0.9629 acs.org / R² = 0.988 researchgate.net |
| XGBoost | Predicting dye removal in water treatment | R² = 0.978 acs.org |
The integration of these computational tools represents a paradigm shift, moving the industry towards a more data-driven, predictive, and sustainable approach to dye design and application. scitepress.org
Exploration of Novel Substrate Interactions and Advanced Functional Applications
While the primary application for this compound and other sulfur dyes is the dyeing of cellulosic fibers like cotton, ongoing research is exploring their potential for advanced functional applications beyond traditional coloration. p2infohouse.orgslideshare.net This involves leveraging the unique chemical properties of leuco dyes to create "smart" textiles and materials with responsive characteristics.
Leuco dyes, by their nature, can exist in two forms—one colored and one colorless (or leuco)—which can be reversibly interconverted. This switching capability is the basis for many of their functional applications. slideshare.net
Key Research Findings:
Thermochromism: Leuco dye-based composites are widely used in thermochromic applications, where they change color in response to temperature variations. slideshare.netresearchgate.net These systems are often microencapsulated and can be formulated into printing inks for use on smart packaging, temperature indicators, and novelty items. slideshare.netresearchgate.net
Near-Infrared Absorption: Certain novel leuco dyes have been developed to exhibit strong absorption in the near-infrared (NIR) region (above 700 nm) when colored. google.com This property makes them suitable for use as color formers in recording materials that are read by optical character or barcode readers employing light sources like semiconductor lasers. google.com
Antiseptic and Antimicrobial Properties: Some leuco dyes, such as those derived from Malachite Green, have demonstrated antiseptic properties, showing effectiveness against fungi and gram-positive bacteria. slideshare.net This opens possibilities for their use in medical textiles or other applications requiring antimicrobial surfaces.
The table below summarizes some advanced functional applications of leuco dyes.
| Functional Application | Underlying Principle | Potential Use Cases |
| Thermochromism | Reversible color change with temperature researchgate.net | Smart packaging, temperature indicators, battery status indicators slideshare.netresearchgate.net |
| Near-Infrared (NIR) Imaging | Strong absorption in the NIR spectrum in the colored state google.com | Barcode readers, optical character recognition systems google.com |
| Antimicrobial Textiles | Inherent antiseptic/antifungal properties of the dye molecule slideshare.net | Medical textiles, protective clothing |
These emerging applications indicate a promising future for leuco dyes, including potentially modified versions of this compound, as components in high-performance, functional materials. researchgate.net
Development of Circular Economy Approaches for Dyeing Processes
The traditional linear "take-make-dispose" model of the textile industry is a major contributor to environmental pollution and resource depletion. imperial.ac.uk A circular economy approach aims to create a closed-loop system by minimizing waste, reusing resources, and recycling materials. rsc.org For sulfur dyeing processes, this involves strategies for water reuse and the recovery of dyes from textile waste.
The presence of dyes is a significant barrier to textile recycling, as conventional methods often result in downcycled products of limited color range. yarnsandfibers.com Technologies that can effectively remove and recover dyes are therefore critical for enabling a circular system. imperial.ac.uk
Key Research Findings:
Dye Recovery and Reuse: Innovative companies have developed technologies capable of recycling synthetic dyes from textile waste. yarnsandfibers.com One such process uses green chemistry to extract dyes, which can then be used to create new dye baths. imperial.ac.ukyarnsandfibers.com This method not only recovers the valuable dye but also produces a decolorized fiber that is easier to recycle. yarnsandfibers.comthechemicalengineer.com
Wastewater Recycling: The vast quantities of water used in dyeing are a major environmental concern. netsolwater.com Implementing closed-loop systems where wastewater is treated and reused can significantly reduce the water footprint of textile manufacturing. netsolwater.comgnest.org Advanced treatments can remove residual dyes and inorganic salts, making the water suitable for reuse in subsequent dyeing operations. netsolwater.com
Waste Valorization: Research is exploring the use of industrial byproducts as adsorbents for dye remediation, turning waste from one industry into a valuable resource for another. rsc.org This aligns with circular economy principles by promoting the optimal use of resources and minimizing waste. rsc.org
The table below outlines key strategies for implementing a circular economy in dyeing processes.
| Strategy | Description | Key Benefits |
| Dye Recycling | Extracting and recovering dyes from textile waste for reuse in new dyeing processes. yarnsandfibers.com | Reduces need for virgin dye production, enables high-value fiber recycling, lowers carbon footprint. yarnsandfibers.comabiteks.com.tr |
| Closed-Loop Water Systems | Treating and reusing wastewater from dyeing operations within the same facility. netsolwater.com | Conserves water resources, reduces wastewater discharge fees, minimizes environmental pollution. netsolwater.com |
| Use of Recycled Materials | Creating dyes from recycled textile waste, such as crystallizing fibers into a powder pigment. sustainablemanufacturingexpo.com | Reduces landfill waste, creates a closed-loop system for textile materials. sustainablemanufacturingexpo.com |
| Sustainable Inputs | Utilizing biodegradable and non-toxic dyes derived from renewable materials. gnest.org | Reduces the environmental impact of the dyeing process itself. gnest.org |
By embracing these circular approaches, the textile industry can move towards a more sustainable model that minimizes its environmental impact while retaining the value of materials like this compound within the production cycle. gnest.orgabiteks.com.tr
Q & A
Basic Research Questions
Q. What experimental methodologies are critical for synthesizing Leuco Sulfur Green 16, and how do reaction parameters influence its structural integrity?
- This compound is synthesized via sulfurization processes involving precursors like aromatic amines or phenols, sulfur sources, and sodium sulfide as a reducing agent. Key parameters include reaction temperature (optimized between 120–150°C), sulfur-to-precursor molar ratios (typically 3:1), and solvent selection (alkaline aqueous systems). Deviations in these parameters can lead to incomplete sulfur incorporation or side reactions, reducing dye purity. Post-synthesis, purification via dialysis or column chromatography is recommended to remove polymeric byproducts .
Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound’s purity and molecular structure?
- UV-Vis spectroscopy (absorption peaks at 400–600 nm for leuco-to-oxidized transitions), FTIR (to confirm sulfur bonding and functional groups), and HPLC (with C18 columns and acetonitrile/water mobile phases) are essential. For structural validation, high-resolution mass spectrometry (HRMS) and elemental analysis (e.g., sulfur content via combustion-IR) should complement these methods. Purity thresholds (>95%) must be established using calibration curves from analytical standards .
Q. How does the leuco form of sulfur dyes like this compound enhance textile dyeing efficiency compared to oxidized forms?
- The leuco form is water-soluble under alkaline conditions, enabling direct adsorption onto cellulose fibers. Post-adsorption, oxidation (e.g., via atmospheric O₂ or chemical oxidants) converts it into an insoluble state, ensuring wash-fastness. Comparative studies should monitor dye uptake kinetics (e.g., using Langmuir isotherms) and colorfastness under standardized ISO protocols .
Advanced Research Questions
Q. What experimental designs can resolve contradictions in reported mechanisms of this compound’s fiber-binding behavior?
- Conflicting hypotheses (e.g., covalent bonding vs. physical adsorption) require controlled variables: pH (8–10), fiber pretreatment (mercerization), and oxidation rates. Techniques like X-ray photoelectron spectroscopy (XPS) can identify sulfur-fiber covalent bonds, while zeta potential measurements assess electrostatic interactions. Replicate studies across fiber types (cotton, viscose) are critical to generalize findings .
Q. How can green chemistry principles be integrated into this compound’s synthesis to minimize hazardous waste?
- Adopt Principle 5 (safer solvents) by replacing sodium sulfide with glucose-based reducing agents. Principle 7 (renewable feedstocks) suggests using lignin-derived phenols as precursors. Lifecycle assessments (LCAs) should quantify reductions in sulfur waste and energy consumption. Pilot-scale trials must validate scalability without compromising dye yield .
Q. What statistical approaches are recommended to address variability in this compound’s oxidation kinetics across studies?
- Use multivariate regression to isolate factors (e.g., dissolved oxygen levels, temperature) affecting oxidation rates. Real-time monitoring via stopped-flow spectrophotometry (as in selenium analysis with leuco dyes ) improves reproducibility. Meta-analyses of published rate constants can identify systemic biases, such as inconsistent buffering conditions .
Q. How do impurities in this compound impact its photostability in textile applications, and what purification strategies mitigate this?
- Trace metal ions (e.g., copper from synthesis) can catalyze photodegradation. Inductively coupled plasma mass spectrometry (ICP-MS) identifies contaminants, while chelation (e.g., EDTA treatment) reduces their presence. Accelerated weathering tests (Xenon-arc exposure) correlate impurity levels with color loss (ΔE values), guiding quality control protocols .
Methodological Guidance for Data Interpretation
Q. How should researchers analyze conflicting data on this compound’s environmental toxicity in aquatic systems?
- Conduct tiered toxicity assays: acute tests (Daphnia magna mortality) and chronic studies (algae growth inhibition) under standardized OECD guidelines. Compare results across pH and salinity gradients to identify confounding factors. Data normalization to dye concentration (mg/L) and metabolite profiling (LC-MS) clarifies degradation pathways .
Q. What computational modeling tools predict this compound’s reactivity in novel solvent systems?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
